molecular formula Ga2O3 B085304 Gallium oxide CAS No. 12024-21-4

Gallium oxide

Cat. No.: B085304
CAS No.: 12024-21-4
M. Wt: 187.44 g/mol
InChI Key: AJNVQOSZGJRYEI-UHFFFAOYSA-N
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Description

Gallium oxide, also known as gallium trioxide or gallium sesquioxide, is an inorganic compound with the chemical formula Ga₂O₃. It is a white crystalline powder that is insoluble in water but soluble in most acids. This compound is an ultra-wide-bandgap semiconductor, making it a promising material for various applications in power electronics, phosphors, and gas sensing .

Mechanism of Action

Target of Action

Gallium oxide (Ga2O3) is an ultra-wide bandgap semiconductor material . Its primary targets are electronic devices, particularly power electronics, phosphors, and gas sensors . The compound has several polymorphs, of which the monoclinic β-phase is the most stable . The β-phase’s bandgap of 4.7–4.9 eV and large-area, native substrates make it a promising competitor to GaN and SiC-based power electronics applications and solar-blind UV photodetectors .

Mode of Action

This compound interacts with its targets by leveraging its unique electrical and optical properties. The band gap of this compound is 4.8 eV, which is far greater than the band gap of other semiconductor materials, like Silicon (1.1 eV), SiC (3.26 eV) and GaN (3.4 eV) . This allows this compound to perform better than GaN and SiC in terms of low resistance electrical contacts . The presence of point defects in the structure of this compound contributes to its high electrical conductivity .

Biochemical Pathways

While this compound is primarily used in electronics, it has also shown potential in biomedical applications . For example, this compound nanomaterials can be applied as multifunctional drug carriers because they can carry drugs and penetrate cell membranes . .

Pharmacokinetics

It’s worth noting that ga2o3 is soluble in most acids and alkalis but is stable and insoluble in water .

Result of Action

The result of this compound’s action is largely dependent on its application. In electronics, its wide bandgap and high critical field allow for reduced power losses and increased efficiency . In biomedical applications, this compound can serve as a drug carrier, enabling the distribution of drugs inside cells .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the synthesis methods can impact the morphology and size of this compound nanostructures, which in turn can affect their properties . Additionally, the performance of this compound-based devices can be affected by factors such as temperature and pressure .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gallium oxide can be synthesized through several methods, including:

Industrial Production Methods: Industrial production of this compound typically involves the thermal decomposition of gallium nitrate or the oxidation of gallium metal in air. The resulting this compound is then purified and processed into the desired form .

Biological Activity

Gallium oxide (Ga₂O₃) has garnered significant attention in the fields of biomedical research and therapeutic applications due to its unique biological properties. This article explores the biological activity of this compound, focusing on its antibacterial, anticancer, and osteogenic effects, supported by relevant case studies and research findings.

Overview of this compound

This compound is a compound of gallium that exists primarily in the +3 oxidation state. It is known for its semiconducting properties but has also been investigated for its biological activities. The compound exhibits a range of effects that make it a candidate for various medical applications, including antimicrobial treatments and cancer therapy.

Antibacterial Activity

Gallium compounds, including this compound, have demonstrated potent antibacterial properties, particularly against multidrug-resistant (MDR) pathogens. The mechanism of action involves the disruption of iron metabolism in bacteria, as gallium can mimic iron and interfere with iron-dependent processes essential for bacterial growth.

Key Findings:

  • Inhibition of Biofilm Formation : Studies have shown that gallium nitrate can inhibit biofilm formation in bacteria, which is crucial for their resistance to antibiotics. This effect is attributed to gallium's ability to disrupt iron acquisition systems in bacteria .
  • Reactive Oxygen Species (ROS) Generation : Gallium ions induce oxidative stress in bacterial cells by increasing the production of ROS, leading to bacterial cell death . For instance, Escherichia coli strains with mutations affecting ROS detoxification exhibited tolerance to gallium .
  • Broad-Spectrum Efficacy : Research indicates that this compound exhibits activity against both Gram-positive and Gram-negative bacteria. A study reported that a Ga₂O₃–Cu₂O composite thin film effectively destroyed various bacterial strains .

Anticancer Activity

This compound has shown promise as an anticancer agent due to its ability to target rapidly dividing tumor cells. The compound acts as an iron mimetic, disrupting iron homeostasis within cancer cells.

  • Inhibition of Ribonucleotide Reductase : Gallium binds to ribonucleotide reductase, an enzyme critical for DNA synthesis, leading to apoptosis in cancer cells . This selective targeting allows gallium to preferentially affect tumor cells while sparing normal cells.
  • Enhanced Tumor Cell Uptake : Tumor cells often express higher levels of transferrin receptors, allowing gallium ions to be selectively taken up by these cells. This property has been exploited in drug delivery systems using gallium-containing nanoparticles .

Case Studies:

  • Gallium Nanoparticles : A study involving ellagic acid-coated gallium nanoparticles (EA-GaNPs) demonstrated significant antitumor activity against breast cancer cell lines (MCF-7), with an IC50 value of 2.86 μg/ml. The treatment also improved antioxidant status and induced apoptosis in tumor cells .
  • Gallium Nitrate in Lymphoma : Clinical trials have shown that gallium nitrate is effective against non-Hodgkin's lymphoma and bladder cancer, functioning without cross-resistance to conventional chemotherapeutics .

Osteogenic Activity

Research indicates that this compound can enhance bone formation and mineralization processes, making it a potential therapeutic agent for bone-related diseases.

Mechanisms:

  • Inhibition of Osteoclast Activity : Gallium reduces the activity of osteoclasts—cells responsible for bone resorption—thereby promoting bone density and strength . This effect is linked to increased calcium and phosphorus deposition in bone tissue.
  • Applications in Bone Healing : Gallium-doped biomaterials have been developed to improve osteogenesis and facilitate wound healing by controlling the release rate of gallium ions at the site of injury .

Comparative Summary Table

Biological ActivityMechanismKey Findings
AntibacterialDisruption of iron metabolismEffective against MDR pathogens; inhibits biofilm formation
AnticancerInhibition of ribonucleotide reductaseSelectively targets tumor cells; effective in lymphoma treatment
OsteogenicInhibition of osteoclastsEnhances bone mineralization; potential for treating osteoporosis

Properties

IUPAC Name

digallium;oxygen(2-)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2Ga.3O/q2*+3;3*-2
Source PubChem
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InChI Key

AJNVQOSZGJRYEI-UHFFFAOYSA-N
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Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[Ga+3].[Ga+3]
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Molecular Formula

Ga2O3
Record name GALLIUM OXIDE
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Record name gallium(III) oxide
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Related CAS

84013-33-2 (67Ga-labeled cpd)
Record name Gallium oxide
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DSSTOX Substance ID

DTXSID60925583
Record name Gallium oxide (2/3)
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Molecular Weight

187.44 g/mol
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Physical Description

Gallium oxide is an odorless fine white powder. Insoluble in water. (NTP, 1992), Found in different crystal forms with the beta being the only stable form; [Merck Index] White odorless solid; [CAMEO] Fine white crystalline powder; [Acros Organics MSDS]
Record name GALLIUM OXIDE
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Record name Gallium oxide
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Solubility

Insoluble (NTP, 1992)
Record name GALLIUM OXIDE
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Density

6.44 at 68 °F (NTP, 1992) - Denser than water; will sink
Record name GALLIUM OXIDE
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CAS No.

12024-21-4, 12653-62-2, 84013-33-2
Record name GALLIUM OXIDE
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Record name Gallium oxide
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Record name Gallium oxide (67Ga2O3)
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Record name Gallium oxide (2/3)
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Melting Point

3236 to 3290 °F (NTP, 1992)
Record name GALLIUM OXIDE
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